Cas no 2228293-53-4 (1,1-Difluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-amine)

• Product Name: 1,1-Difluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-amine
• CAS No: 2228293-53-4
• MF: C₁₁H₁₂F₅N
• MW: 253.211700439453
• CID: 5897111
• PubChem ID: 165751371
• Update Time: 2025-10-28

1,1-Difluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-amine
• 2228293-53-4
• EN300-1954161
• 1,1-Difluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-amine

• Inchi： 1S/C11H12F5N/c1-6-4-8(11(14,15)16)3-2-7(6)5-9(17)10(12)13/h2-4,9-10H,5,17H2,1H3
• InChI Key： KDVVWTKKBIOQCL-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(C(F)(F)F)=CC=1C)N)F

Computed Properties

• Exact Mass: 253.08899020g/mol
• Monoisotopic Mass: 253.08899020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-Difluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-amine

Research Brief on 1,1-Difluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-amine (CAS: 2228293-53-4)

The compound 1,1-Difluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-amine (CAS: 2228293-53-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the unique structural features of 1,1-Difluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-amine, which include a difluoroamine moiety and a trifluoromethylphenyl group. These functional groups are known to enhance the compound's metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and fluorination techniques, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 1,1-Difluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-amine exhibits potent activity against specific biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, preliminary data suggest that the compound may act as a modulator of the NMDA receptor, which is implicated in conditions such as Alzheimer's disease and chronic pain. Further mechanistic studies are underway to elucidate its precise mode of action.

One of the key challenges in the development of 1,1-Difluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-amine is its potential toxicity and off-target effects. Recent pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for determining its suitability as a drug candidate. Computational modeling and structure-activity relationship (SAR) analyses have also been employed to identify derivatives with improved safety and efficacy profiles.

Looking ahead, the therapeutic potential of 1,1-Difluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-amine is being explored in various disease models, including cancer, infectious diseases, and metabolic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside. Future research will likely focus on optimizing its formulation and delivery systems to enhance its clinical applicability.

In conclusion, 1,1-Difluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-amine represents a promising chemical entity with diverse pharmacological applications. Continued research efforts will be essential to fully unlock its therapeutic potential and address the remaining challenges in its development. This brief underscores the importance of interdisciplinary collaboration and innovative approaches in advancing the field of chemical biology and medicinal chemistry.